6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone

• IUPAC Name: 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitropiperidin-2-one
• InChI: InChI=1S/C14H17BrN2O5/c1-3-22-11-7-8(6-9(15)14(11)21-2)13-10(17(19)20)4-5-12(18)16-13/h6-7,10,13H,3-5H2,1-2H3,(H,16,18)
• InChI Key: KRRBMLDLDVJQPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2C(CCC(=O)N2)[N+](=O)[O-])Br)OC
• Molecular Formula: C14H17BrN2O5
• Molecular Weight: 373.20 g/mol

Description

6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone, also known as BEMP, is a synthetic compound with potential pharmacological properties. It belongs to the class of piperidinone derivatives, which have been extensively studied for their diverse biological activities. BEMP has been identified as a potent inhibitor of certain enzymes and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound may also act as an antioxidant and reduce oxidative stress in cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, possibly by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have diverse biochemical and physiological effects, depending on the target enzyme or cell type. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to increased levels of acetylcholine, which can improve cognitive function and memory. This compound has also been shown to have anti-inflammatory and analgesic effects, possibly by reducing the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to induce apoptosis in cancer cells, which can lead to tumor regression.

Advantages and Limitations for Lab Experiments

6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone has several advantages for lab experiments, including its synthetic accessibility, moderate yield, and potential pharmacological properties. However, this compound also has some limitations, such as its moderate purity and limited solubility in aqueous solutions. Furthermore, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

For the study of 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone include further investigation of its mechanism of action, optimization of the synthesis method, and preclinical and clinical studies of its therapeutic potential.

Scientific Research Applications

6-(3-bromo-5-ethoxy-4-methoxyphenyl)-5-nitro-2-piperidinone has been studied for its potential as an inhibitor of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. Inhibition of these enzymes can lead to increased levels of acetylcholine, which can improve cognitive function and memory. This compound has also shown potential as an anticancer agent, as it can induce apoptosis in cancer cells. Furthermore, this compound has been studied for its anti-inflammatory and analgesic properties.